Cas no 2228136-28-3 (2,4-dichloro-5-(hydrazinylmethyl)pyridine)

2,4-Dichloro-5-(hydrazinylmethyl)pyridine is a versatile pyridine derivative with a reactive hydrazinylmethyl group at the 5-position and chloro substituents at the 2- and 4-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. The presence of both hydrazine and chloro functionalities enables selective modifications, facilitating its use in nucleophilic substitution and condensation reactions. Its well-defined structure and high purity make it suitable for research and industrial applications, including the development of agrochemicals and bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage.
2,4-dichloro-5-(hydrazinylmethyl)pyridine structure
2228136-28-3 structure
Product Name:2,4-dichloro-5-(hydrazinylmethyl)pyridine
CAS No:2228136-28-3
MF:C6H7Cl2N3
MW:192.045878648758
CID:6369213
PubChem ID:165651365
Update Time:2025-05-20

2,4-dichloro-5-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-5-(hydrazinylmethyl)pyridine
    • 2228136-28-3
    • EN300-1977045
    • Inchi: 1S/C6H7Cl2N3/c7-5-1-6(8)10-2-4(5)3-11-9/h1-2,11H,3,9H2
    • InChI Key: ZULGGBXXAYGMQQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=CC=1CNN)Cl

Computed Properties

  • Exact Mass: 191.0017026g/mol
  • Monoisotopic Mass: 191.0017026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.9Ų

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Additional information on 2,4-dichloro-5-(hydrazinylmethyl)pyridine

2,4-Dichloro-5-(Hydrazinylmethyl)Pyridine: A Comprehensive Overview

The compound CAS No 2228136-28-3, also known as 2,4-dichloro-5-(hydrazinylmethyl)pyridine, is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The presence of hydrazine groups and chlorine substituents introduces additional functional complexity, making it a valuable substrate for both academic research and industrial applications.

Recent studies have highlighted the potential of 2,4-dichloro-5-(hydrazinylmethyl)pyridine in the development of novel materials for energy storage systems. Researchers have explored its role as a precursor for synthesizing metal-free catalysts, which exhibit exceptional performance in hydrogen evolution reactions (HER). These findings underscore the importance of this compound in advancing sustainable energy technologies.

From a structural perspective, CAS No 2228136-28-3 features a pyridine ring with two chlorine atoms at the 2 and 4 positions, along with a hydrazinylmethyl group at the 5 position. This arrangement creates a molecule with both electron-withdrawing and electron-donating functionalities, which can be exploited in various chemical transformations. The hydrazine moiety, in particular, has been shown to facilitate nucleophilic attacks and act as a reducing agent in certain reaction conditions.

One of the most promising applications of CAS No 2228136-28-3 lies in its use as an intermediate in the synthesis of bioactive compounds. Recent research has demonstrated its ability to participate in click chemistry reactions, enabling the construction of complex molecular architectures with high precision. This capability makes it an invaluable tool in drug discovery programs targeting various therapeutic areas.

In terms of synthesis, CAS No 2228136-28-3 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields.

Moreover, CAS No 2228136- has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for constructing self-assembled nanostructures with tailored properties. These structures hold promise for applications in sensing technologies and molecular recognition systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of CAS No 2, providing insights into its reactivity under different conditions. Density functional theory (DFT) calculations have revealed that the hydrazine group plays a critical role in stabilizing reactive intermediates during catalytic cycles.

In conclusion, CAS No 136- is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover new aspects of its chemistry, this compound is poised to play an increasingly important role in shaping future advancements in materials science and beyond.

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